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Compound of Interest

Compound Name: Imidacloprid-d4

Cat. No.: B124505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated internal standard,

Imidacloprid-d4, covering its fundamental physicochemical properties and detailed analytical

methodologies. This document is designed to serve as a comprehensive resource for

professionals engaged in research, drug development, and environmental analysis involving

the neonicotinoid insecticide, Imidacloprid.

Core Physicochemical Data of Imidacloprid-d4
Imidacloprid-d4 is a labeled form of Imidacloprid, where four hydrogen atoms have been

replaced by deuterium. This isotopic labeling makes it an ideal internal standard for quantitative

analysis by mass spectrometry, as it is chemically identical to the parent compound but

distinguishable by its mass.

Molecular Weight and Formula
The molecular formula and weight of Imidacloprid-d4 are crucial for accurate quantification

and characterization. The incorporation of four deuterium atoms results in a higher molecular

weight compared to the unlabeled Imidacloprid.
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Property Value

Molecular Formula C₉H₆D₄ClN₅O₂

Monoisotopic Mass 259.0774093 Da

Average Molecular Weight Approximately 259.69 g/mol [1][2][3][4][5]

To precisely calculate the average molecular weight, the atomic weights of the constituent

elements are utilized:

Element Symbol
Atomic Weight
( g/mol )

Count
Total Weight (
g/mol )

Carbon C 12.011 9 108.099

Hydrogen H 1.008 6 6.048

Deuterium D 2.014[6][7][8][9] 4 8.056

Chlorine Cl 35.453 1 35.453

Nitrogen N 14.007 5 70.035

Oxygen O 15.999 2 31.998

Total 259.689

Mechanism of Action: A Signaling Pathway
Perspective
Imidacloprid, and by extension its deuterated analogue, functions as a systemic insecticide by

targeting the central nervous system of insects.[10] It acts as an agonist at the nicotinic

acetylcholine receptors (nAChRs).[6] This binding action blocks the nicotinergic neuronal

pathway, preventing acetylcholine from transmitting nerve impulses, which leads to paralysis

and eventual death of the insect.[10] The selectivity of Imidacloprid for insect nAChRs over

mammalian receptors is a key aspect of its toxicological profile.[10]
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Imidacloprid's agonistic action on insect nAChRs.

Experimental Protocols for the Analysis of
Imidacloprid-d4
The quantification of Imidacloprid in various matrices often employs Imidacloprid-d4 as an

internal standard to ensure accuracy and precision. Below are detailed methodologies for its

analysis in environmental samples.

Sample Preparation: Extraction from Soil and Water
Soil Sample Extraction:

Sample Collection and Preparation: Collect soil samples and air-dry them. Sieve the soil to

remove large debris.

Solvent Extraction:

Weigh 20 g of the prepared soil sample.

Add 40 mL of acetonitrile and sonicate for 20 minutes.[11]

Alternatively, a mixture of acetonitrile and water (e.g., 80:20, v/v) can be used for

extraction.[12]

Filtration and Concentration:
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Filter the extract through a 1.2 µm glass fiber filter.[11]

The filtrate can be concentrated using a rotary evaporator. The residue is then redissolved

in a suitable solvent for analysis.[12]

Water Sample Extraction:

Filtration: Filter water samples through a 0.2 µm syringe filter to remove particulate matter.

[11]

Solid-Phase Extraction (SPE) (for trace-level analysis):

Condition a C18 SPE cartridge with methanol followed by water.

Pass the water sample through the cartridge.

Elute the analyte with a suitable solvent, such as methanol or a mixture of methylene

chloride and methanol.

Chromatographic Analysis: LC-MS/MS Method
Instrumentation:

High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass

spectrometer (MS/MS).

Electrospray ionization (ESI) is a common ionization source.

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 150 mm × 4.6 mm, 4.6 µm) is typically used.

[11]

Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water, often

with an additive like 0.1% acetic acid or formic acid.[11] A common mobile phase

composition is acetonitrile:water (50:50, v/v).[11]

Flow Rate: A typical flow rate is 0.3 mL/min.[11]
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Injection Volume: 5-20 µL.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is generally used for

Imidacloprid and its deuterated standard.

Monitoring Mode: Multiple Reaction Monitoring (MRM) is employed for quantification,

providing high selectivity and sensitivity.

Imidacloprid Transition: The precursor ion [M+H]⁺ is selected, and a specific product ion is

monitored. For example, m/z 256 → 209.

Imidacloprid-d4 Transition: The precursor ion [M+H]⁺ (m/z 260) is selected, and a

corresponding product ion is monitored.

Analytical Workflow Diagram
The following diagram illustrates a typical workflow for the quantitative analysis of Imidacloprid

in environmental samples using Imidacloprid-d4 as an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/product/b124505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrumental Analysis

Data Processing and Quantification

Environmental Sample
(Soil or Water)

Solvent Extraction
(e.g., Acetonitrile)

Filtration

Concentration
(e.g., Rotary Evaporation)

Reconstitution in
Mobile Phase

Spike with
Imidacloprid-d4

(Internal Standard)

LC-MS/MS Analysis
(C18 Column, ESI+, MRM)

Data Acquisition

Peak Integration
(Imidacloprid & Imidacloprid-d4)

Calibration Curve
Generation

Quantification of
Imidacloprid Concentration

Final Result

Click to download full resolution via product page

Workflow for Imidacloprid analysis with Imidacloprid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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